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Compound of Interest

Compound Name: Sodium diatrizoate dihydrate

CAS No.: 1185748-84-8

Cat. No.: B6331170

Get Quote

This document provides a comprehensive guide for researchers, scientists, and drug

development professionals on the application of sodium diatrizoate dihydrate in the isolation

of neutrophils from whole blood. This guide is designed to provide not only a step-by-step

protocol but also the scientific reasoning behind the procedural choices, ensuring a thorough

understanding of the methodology for robust and reproducible results.

The Principle of Neutrophil Isolation via Density
Gradient Centrifugation
Neutrophil isolation from the heterogeneous cell population of whole blood is a critical first step

for a wide array of research applications, from studying inflammatory responses to developing

novel therapeutics. Density gradient centrifugation is a widely adopted method for this purpose,

leveraging the differences in the buoyant densities of various blood components.

Sodium diatrizoate, a dense, iodinated organic compound, is a key component of many

commercially available density gradient media. When combined with polysaccharides like

Ficoll® or Dextran, it creates a solution with a specific density and osmolality tailored for cell
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separation. The fundamental principle lies in creating a density barrier that allows for the

separation of cells based on their size and density.

The process involves carefully layering anticoagulated whole blood over the sodium

diatrizoate-based medium. During centrifugation, erythrocytes (red blood cells), which are the

densest components, are aggregated by the polysaccharide and sediment to the bottom of the

tube. Mononuclear cells, such as lymphocytes and monocytes, have a lower density and will

band at the interface between the plasma and the density gradient medium.

Polymorphonuclear leukocytes (PMNs), which are predominantly neutrophils and have an

intermediate density, form a distinct band below the mononuclear cells but above the pelleted

erythrocytes.[1][2][3]

A crucial aspect of this method is the hyperosmotic nature of the sodium diatrizoate solution.

This high osmolality causes erythrocytes to lose water and shrink, thereby increasing their

effective buoyant density and facilitating their rapid sedimentation through the dense medium.

[3] This osmotic effect also contributes to the formation of a self-generating density gradient

within the medium during centrifugation, which further aids in the distinct separation of cell

populations.[3][4]

Commercially Available Media and Their
Composition
Several commercial media utilize sodium diatrizoate or its derivatives for neutrophil isolation.

Understanding their composition is key to selecting the appropriate medium and

troubleshooting the procedure.
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Product Name Key Components Typical Density (g/mL)

Polymorphprep™
Sodium Diatrizoate (13.8%

w/v), Dextran 500 (8.0% w/v)
1.113 ± 0.001

Histopaque®-1119
Polysucrose, Sodium

Diatrizoate
1.119

Histopaque®-1077
Polysucrose, Sodium

Diatrizoate
1.077

Ficoll-Paque™
Ficoll™ PM400, Sodium

Diatrizoate

Varies (e.g., 1.077 for PBMC

isolation)

Note: This table provides a summary of common reagents. Researchers should always refer to

the manufacturer's specific product information for the most accurate and up-to-date details.

For isolating neutrophils, a medium with a higher density, such as Polymorphprep™ or

Histopaque®-1119, is typically used.[5][6] In some protocols, a discontinuous (or "double")

gradient is employed, layering a lower density medium (like Histopaque®-1077) on top of a

higher density medium (Histopaque®-1119).[5][7] This creates distinct interfaces for the

separation of both mononuclear cells and neutrophils.

Detailed Protocol for Neutrophil Isolation
This protocol is a generalized procedure based on the principles of density gradient

centrifugation using a sodium diatrizoate-based medium like Polymorphprep™. It is crucial to

consult and adhere to the specific instructions provided by the manufacturer of the chosen

reagent.

Materials:
Anticoagulated whole blood (EDTA, heparin, or citrate)

Sodium diatrizoate-based density gradient medium (e.g., Polymorphprep™)

Phosphate-Buffered Saline (PBS) or Hank's Balanced Salt Solution (HBSS), without

Ca²⁺/Mg²⁺
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Red Blood Cell (RBC) Lysis Buffer

Sterile conical centrifuge tubes (15 mL or 50 mL)

Sterile pipettes

Centrifuge with a swing-out rotor

Hemocytometer or automated cell counter

Trypan blue solution

Experimental Workflow:
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Preparation

Density Gradient Centrifugation

Neutrophil Collection & Purification

Quality Control
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4. Centrifuge
(e.g., 500 x g, 30 min)
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Layer
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9. Lyse Residual
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11. Cell Counting

12. Viability Assessment
(Trypan Blue)
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Caption: Workflow for neutrophil isolation using density gradient centrifugation.
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Step-by-Step Methodology:
Preparation:

Collect whole blood into tubes containing an anticoagulant (EDTA is often recommended).

[1] It is critical to process the blood as soon as possible, ideally within two hours of

collection, to ensure neutrophil viability and minimize activation.[1][2]

Bring the blood sample and the sodium diatrizoate density gradient medium to room

temperature (18-22°C).[1][2] Temperature is a critical parameter as it affects the density

and viscosity of the medium, which can impact the separation efficiency.[3]

Gradient Formation and Centrifugation:

In a sterile conical centrifuge tube, carefully layer the whole blood over an equal volume of

the density gradient medium.[1][2] For example, use 5 mL of blood over 5 mL of medium in

a 15 mL tube. To avoid mixing, hold the tube at an angle and slowly dispense the blood

along the side of the tube.

Centrifuge the tubes in a swing-out rotor at 450-550 x g for 30-35 minutes at room

temperature (18-22°C).[1][2] It is essential to turn the brake off on the centrifuge to prevent

disruption of the cell layers during deceleration.

Cell Harvesting:

After centrifugation, you will observe distinct layers. From the top down, you should see:

plasma, a band of mononuclear cells at the plasma/medium interface, the density gradient

medium, a band of neutrophils (PMNs), and a pellet of erythrocytes at the bottom.[8]

Carefully aspirate and discard the upper layers (plasma and mononuclear cells).

Using a clean pipette, carefully collect the neutrophil layer. It is advisable to also collect

some of the medium below the neutrophil band to ensure complete recovery.

Washing and Purification:

Transfer the collected neutrophils to a new centrifuge tube.
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To restore normal osmolality, it is recommended to dilute the cell suspension with one

volume of 0.45% NaCl solution or a culture medium at half the normal concentration.[1]

For subsequent washes, use isotonic saline or a suitable cell culture medium.

Wash the cells by centrifuging at a lower speed (e.g., 350-400 x g) for 10 minutes.[2][8]

To remove any remaining red blood cells, perform a brief RBC lysis step. Resuspend the

cell pellet in a hypotonic RBC lysis buffer for a short, timed period (e.g., 20 seconds), and

then stop the lysis by adding an excess of isotonic buffer (like PBS or HBSS).[8][9]

Centrifuge the cells again, discard the supernatant, and resuspend the purified neutrophil

pellet in your desired experimental buffer.

Quality Control:

Determine the cell concentration using a hemocytometer or an automated cell counter.

Assess cell viability using the trypan blue exclusion method. A viability of >95% is

expected.[8][10]

The purity of the isolated neutrophils can be assessed by morphological examination of a

stained cytospin preparation (e.g., with Leishman or Giemsa stain). A purity of >95%

should be achievable.[8][9]

Critical Parameters and Troubleshooting
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Parameter Recommendation
Rationale and Potential
Issues

Blood Sample

Freshly drawn (<2 hours),

anticoagulated (EDTA

preferred)

Older blood can lead to

neutrophil activation and

reduced viability.[1][2]

Temperature
18-22°C for all reagents and

centrifugation

Lower temperatures can

increase the viscosity of the

medium, leading to poor

separation.[3][6]

Centrifugation
450-550 x g for 30-35 min,

swing-out rotor, brake off

Incorrect speed or time can

result in poor separation or

contamination of layers. The

brake can disrupt the cell

bands.[1][2][6]

Blood to Medium Ratio 1:1

Deviating from this ratio can

alter the geometry of the layers

and may require optimization

of centrifugation conditions.[1]

[2]

RBC Lysis Brief and timed

Prolonged exposure to

hypotonic conditions can

damage neutrophils and

reduce viability.

Impact of Sodium Diatrizoate on Neutrophil
Function
While sodium diatrizoate is a widely used and effective reagent for neutrophil isolation, it is

important to be aware of its potential effects on cell function. The hyperosmotic environment

created by the gradient medium can transiently affect the cells.[3] Some studies have indicated

that high salt concentrations can modulate neutrophil responses, including reactive oxygen

species (ROS) production, degranulation, and phagocytosis.[11][12] Therefore, it is crucial to

thoroughly wash the isolated neutrophils to remove the density gradient medium and restore

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 12 Tech Support

https://www.progen.com/media/45/fe/7d/1669386417/Polymorphprep%20protocol_V2.pdf?1669386417
https://www.proteogenix-products.com/documents/pdf/axis-shield/1114683-Polymorphprep.pdf
https://www.proteogenix.science/product/polymorphprep/
https://www.cosmobiousa.com/content/document/serumwerk/axs-1114683_polymorphprep_application-note_10194.pdf
https://www.progen.com/media/45/fe/7d/1669386417/Polymorphprep%20protocol_V2.pdf?1669386417
https://www.proteogenix-products.com/documents/pdf/axis-shield/1114683-Polymorphprep.pdf
https://www.cosmobiousa.com/content/document/serumwerk/axs-1114683_polymorphprep_application-note_10194.pdf
https://www.progen.com/media/45/fe/7d/1669386417/Polymorphprep%20protocol_V2.pdf?1669386417
https://www.proteogenix-products.com/documents/pdf/axis-shield/1114683-Polymorphprep.pdf
https://www.proteogenix.science/product/polymorphprep/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10433750/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9204211/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6331170?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


them to an isotonic environment before conducting functional assays. To minimize in vitro

activation during the isolation process, it is recommended to use buffers without calcium and

magnesium ions.[8]

Conclusion
The use of sodium diatrizoate dihydrate in density gradient media provides a robust and

reliable method for the isolation of highly pure and viable neutrophils. By understanding the

underlying principles and carefully controlling the critical parameters of the protocol,

researchers can consistently obtain high-quality cell preparations suitable for a wide range of

downstream applications. Adherence to the manufacturer's instructions and meticulous

technique are paramount to achieving optimal results.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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